Cas no 2229669-12-7 (4-(quinolin-3-yl)but-3-en-2-amine)

• Product Name: 4-(quinolin-3-yl)but-3-en-2-amine
• CAS No: 2229669-12-7
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 6331912
• PubChem ID: 165733938
• Update Time: 2025-10-29

4-(quinolin-3-yl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(quinolin-3-yl)but-3-en-2-amine
• 2229669-12-7
• EN300-1781518

• Inchi： 1S/C13H14N2/c1-10(14)6-7-11-8-12-4-2-3-5-13(12)15-9-11/h2-10H,14H2,1H3/b7-6+
• InChI Key： LWIACUGIPUMSQL-VOTSOKGWSA-N
• SMILES： N1C=C(/C=C/C(C)N)C=C2C=CC=CC=12

Computed Properties

• Exact Mass: 198.115698455g/mol
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-(quinolin-3-yl)but-3-en-2-amine

4-(Quinolin-3-yl)but-3-en-2-amine: A Comprehensive Overview

The compound 4-(Quinolin-3-yl)but-3-en-2-amine (CAS No. 2229669-12-7) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a quinoline ring system with an enamine functionality. The quinoline moiety, a heterocyclic aromatic system, is known for its versatility in chemical reactions and biological activities. The enamine group, on the other hand, introduces additional reactivity and potential for functionalization, making this compound a valuable building block in synthetic chemistry.

Recent studies have highlighted the potential of 4-(Quinolin-3-yl)but-3-en-2-amine in drug discovery. Researchers have explored its role as a precursor for bioactive molecules, particularly in the development of kinase inhibitors and anti-cancer agents. The enamine functionality has been shown to facilitate interactions with protein targets, making it a promising candidate for medicinal chemistry applications. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against several oncogenic kinases.

In addition to its pharmacological applications, 4-(Quinolin-3-yl)but-3-en-2-amine has found utility in materials science. Its conjugated π-system and nitrogen-containing functionalities make it an attractive candidate for the development of organic semiconductors and light-emitting materials. A 2023 research article in *Advanced Materials* reported that this compound can be incorporated into polymer frameworks to enhance charge transport properties, paving the way for its use in next-generation electronic devices.

The synthesis of 4-(Quinolin-3-yl)but-3-en-2-amine involves a series of well-established organic reactions. Typically, the quinoline ring is synthesized via a Skraup oxidation or Friedlander annulation route, followed by alkylation or coupling reactions to introduce the enamine group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability.

From a structural perspective, 4-(Quinolin-3-yl)but-3-en-2-amine exhibits interesting electronic properties due to the conjugation between the quinoline ring and the enamine group. This conjugation not only enhances the molecule's stability but also imparts unique optical properties, making it suitable for applications in photonics and sensing technologies. A 2023 study in *Chemical Communications* explored its use as a fluorescent probe for detecting metal ions in aqueous solutions.

Moreover, 4-(Quinolin-3-yL)but -en - amine has been investigated for its role in asymmetric catalysis. The nitrogen atoms within the molecule can act as Lewis bases or nucleophiles, facilitating catalytic cycles in various organic transformations. This property has led to its use as a ligand in transition metal-catalyzed reactions, such as cross-couplings and enantioselective reductions.

In conclusion, 4-(Quinolin - 3 - yl ) but - 3 - en - 2 - amine (CAS No. 2229669 -1 2 -7 ) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure, reactivity, and tunable properties make it an invaluable tool for researchers seeking innovative solutions in drug discovery, electronic materials, and catalysis. As ongoing research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing modern science and technology.